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This in-depth technical guide explores the history, development, and core characteristics of
Nickel-Based Superalloy 41, commercially known as René 41. Developed by General Electric,
this precipitation-hardenable superalloy is renowned for its exceptional high-temperature
strength, making it a critical material in demanding applications such as jet engine components
and missile parts.[1][2] This document provides a comprehensive overview of its chemical
composition, mechanical properties, and the scientific principles underpinning its performance.
Detailed experimental protocols for its characterization are also presented to support further
research and development.

History and Development

René 41 is a nickel-based high-temperature alloy that was developed by General Electric.[1] It
was designed to exhibit high strength in the temperature range of 600-1,000 °C (1,200-1,800
°F).[1] Its development was a significant advancement in materials science, enabling
advancements in jet engine and missile technology where high strength at extreme
temperatures is paramount.[1] A notable early application of René 41 was in the outer shell of
the Mercury space capsule, a testament to its ability to maintain structural integrity at very high
temperatures.[1]

Chemical Composition
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The exceptional properties of René 41 are a direct result of its carefully controlled chemical
composition. It is a nickel-chromium superalloy with significant additions of cobalt and
molybdenum for enhanced strength.[3] The precipitation-hardenable nature of the alloy is due
to the presence of aluminum and titanium.[4]

Table 1: Chemical Composition of René 41

Element Content (%)
Nickel (Ni) Balance
Chromium (Cr) 18.0 - 20.0
Cobalt (Co) 10.0-12.0
Molybdenum (Mo) 9.0-10.5
Titanium (Ti) 3.0-33
Aluminum (Al) 14-1.8

Iron (Fe) 5.0 max
Carbon (C) 0.06 - 0.12
Boron (B) 0.003 - 0.010
Manganese (Mn) 0.1 max
Silicon (Si) 0.5 max
Sulfur (S) 0.015 max
Copper (Cu) 0.5 max

Source:[4][5]

Physical and Mechanical Properties

René 41 is characterized by its high strength and excellent oxidation resistance at elevated
temperatures.[4] Its mechanical properties can be tailored through various solution and aging
heat treatments.[6]
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Table 2: Physical Properties of René 41

Property Value

Density 8.249 g/cm3[3]
Melting Range 1307 - 1343 °C[3]
Source:[3]

Table 3: Mechanical Properties of René 41 at Various Temperatures

Ultimate Tensile 0.2% Yield Strength .
Temperature (°C) Elongation (%)
Strength (MPa) (MPa)
21 1261.7 820.5 21
649 1117 765.3 14
760 1048 751.5 14
871 710.2 579.2 11

Source:[4]

Table 4: Typical Creep-Rupture Strength of Heat-Treated René 41 Sheet

Stress for 100-hour Stress for 1000-hour
Temperature (°C) . .
Rupture (ksi) Rupture (ksi)
649 107 90
760 63 43
871 23 13

Strengthening Mechanisms and Heat Treatment

The primary strengthening mechanism in René 41 is precipitation hardening, achieved through
the formation of a coherent, finely dispersed gamma-prime (y') phase, Nis(Al, Ti), within the
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nickel-based austenitic matrix.[2][7] This is controlled by a two-stage heat treatment process:
solution treatment followed by aging.

Heat Treatment

The heat treatment of René 41 is critical for establishing its desired microstructure and
mechanical properties. Higher solution temperatures generally result in improved room-
temperature ductility and elevated-temperature creep-rupture strength, while lower solution
temperatures lead to higher tensile strengths.[5]

Two commonly used heat treatments are:

o For Maximum Tensile Ductility: Solution treat at 1040-1050°C for 4 hours, followed by air
cooling. Then, age at 760°C for 16 hours, followed by air cooling.[8]

e For Maximum Creep-Resistance: Solution treat at 1080-1090°C for 1 hour, followed by air
cooling. Then, age at 760°C for 16 hours, followed by air cooling.[8]
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René 41 Heat Treatment Process
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Caption: Standard heat treatment workflow for René 41.

Strengthening Mechanism

The strength of René 41 is primarily derived from the interaction of dislocations with the
gamma-prime precipitates. The coherent nature of these precipitates with the matrix creates a
significant barrier to dislocation movement, thereby increasing the alloy's strength and creep
resistance at high temperatures.
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Strengthening Mechanism in René 41
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Caption: Logical flow of the strengthening mechanism.

Experimental Protocols

The characterization of René 41 involves a series of standardized tests to evaluate its
mechanical properties and microstructure.

Tensile Testing
Standard: ASTM E8/E8M - Standard Test Methods for Tension Testing of Metallic Materials.[9]
[10][11][12]

Methodology:

e Specimen Preparation: Prepare standard round or flat tensile specimens as per the
dimensions specified in ASTM E8/E8M. The surface finish of the gauge section should be
smooth and free from scratches.
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o Test Setup: Mount the specimen in a universal testing machine equipped with an
extensometer. Ensure proper alignment to avoid bending stresses.[11]

o Test Procedure: Apply a uniaxial tensile load at a constant rate of strain. For determining
yield strength, a strain rate of 0.005 in/in/min is typically used.[12] The test is conducted at
room temperature or elevated temperatures as required.

o Data Acquisition: Record the load versus extension data continuously throughout the test.

e Analysis: From the stress-strain curve, determine the ultimate tensile strength, 0.2% offset
yield strength, and percentage elongation.[13]

Creep and Stress-Rupture Testing

Standard: ASTM E139 - Standard Test Methods for Conducting Creep, Creep-Rupture, and
Stress-Rupture Tests of Metallic Materials.[14][15][16][17]

Methodology:

e Specimen Preparation: Machine creep specimens to the dimensions specified in ASTM
E139.

» Test Setup: Place the specimen in a creep testing machine equipped with a furnace capable
of maintaining the test temperature within +1.5°C. Attach an extensometer to the specimen
to measure creep strain.

o Test Procedure: Apply a constant tensile load to the specimen at the desired test
temperature. The test is run until the specimen ruptures (stress-rupture test) or for a
predetermined duration to measure creep strain (creep test).

o Data Acquisition: Record the elongation of the specimen as a function of time.

o Analysis: Plot the creep strain versus time to generate a creep curve. From this, determine
the minimum creep rate and the time to rupture.

Metallographic Analysis
Methodology:
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Sectioning and Mounting: Cut a representative sample from the material using an abrasive
cutoff wheel with ample cooling to prevent microstructural changes. Mount the sample in a
thermosetting resin, such as epoxy, to facilitate handling and edge retention during polishing.
[18]

Grinding and Polishing: Grind the mounted sample using successively finer silicon carbide
papers (e.g., 240, 320, 400, 600 grit). Follow this with polishing using diamond suspensions
of decreasing particle size (e.g., 9, 3, and 1 micron) on appropriate polishing cloths. A final
polish with a 0.05-micron colloidal silica or alumina suspension can be used to obtain a
mirror-like surface.[18][19]

Etching: To reveal the microstructure, etch the polished surface. A commonly used etchant
for revealing the gamma-prime phase in nickel-based superalloys is Glyceregia (15 ml HCI,
10 ml glycerol, 5 ml HNO3).[20] Apply the etchant by swabbing for a few seconds.

Microscopic Examination: Examine the etched surface using an optical microscope or a
scanning electron microscope (SEM) to observe the grain structure, and the size,
morphology, and distribution of the gamma-prime precipitates and carbides.[7][21][22]
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Experimental Workflow for René 41 Characterization
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Caption: A typical experimental workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15582400?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

